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Compound of Interest

Compound Name: Boc-Asp(OtBu)-OH

Cat. No.: B558377 Get Quote

Essential Safety and Handling Guide for Boc-
Asp(OtBu)-OH
For researchers, scientists, and drug development professionals utilizing Boc-Asp(OtBu)-OH
in peptide synthesis and other applications, a thorough understanding of safety and handling

protocols is paramount. This guide provides immediate, essential information for the safe

operational use and disposal of this reagent.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Boc-Asp(OtBu)-OH is provided

below. This data is essential for safe handling and storage.
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Property Value

Chemical Name Boc-L-aspartic acid 4-tert-butyl ester

CAS Number 1676-90-0

Molecular Formula C13H23NO6

Molecular Weight 289.32 g/mol [1][2][3]

Appearance White to off-white powder

Melting Point 64-67 °C

Storage Temperature 2-8°C

Solubility Soluble in methanol and dimethyl sulfoxide

Hazard Identification and Personal Protective Equipment (PPE)

Boc-Asp(OtBu)-OH is classified with the following hazard statements:

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.
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PPE Category Requirement

Eye Protection
Safety glasses with side-shields or goggles are

required.

Hand Protection

Chemically resistant gloves (e.g., nitrile) must

be worn. Gloves should be inspected before use

and disposed of properly.

Respiratory Protection

A NIOSH-approved N95 dust mask or

equivalent is necessary to prevent inhalation of

the powder.

Body Protection A standard laboratory coat should be worn.

Operational and Handling Procedures

Adherence to proper laboratory practices is crucial when working with Boc-Asp(OtBu)-OH.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Safe Handling:

Avoid direct contact with skin and eyes.

Prevent the formation of dust.

Weigh and handle the solid material in a manner that minimizes aerosolization.

Wash hands thoroughly after handling.

First Aid Measures:

If Inhaled: Move the individual to fresh air. If breathing is difficult, seek medical attention.
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In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. If irritation persists, seek medical advice.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.

Spill and Disposal Plan

In the event of a spill, a clear and immediate response is necessary to ensure safety. The

following workflow outlines the procedural steps for managing a spill of Boc-Asp(OtBu)-OH.
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Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, N95 Respirator)

Contain the Spill
(Use absorbent pads for solutions, cover powder with damp cloth)

Clean Up Spill

Decontaminate Area
(Wipe with appropriate solvent, followed by soap and water)

Dispose of Waste
(Collect all materials in a sealed, labeled hazardous waste container)

Report Incident to EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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